Cas no 155412-73-0 (3-(dimethylamino)methylbenzoic Acid)

• Product Name: 3-(dimethylamino)methylbenzoic Acid
• CAS No: 155412-73-0
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• MDL: MFCD07801107
• CID: 859231
• PubChem ID: 6484070
• Update Time: 2025-09-22

3-(dimethylamino)methylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-((Dimethylamino)methyl)benzoic acid
• 3-[(dimethylamino)methyl]Benzoic acid
• 3-Dimethylaminomethyl-benzoic acid
• 3-Dimethylaminomethyl-benzoic acid hydrochloride
• AKOS BB-9404
• CHEMBRDG-BB 4014707
• TIMTEC-BB SBB010639
• UKRORGSYN-BB BBV-182410
• 3-(dimethylammoniomethyl)benzoate
• 3-(dimethylazaniumylmethyl)benzoate
• 3-[(dimethylamino)methyl]benzoic acid(SALTDATA: HCl)
• 3-[(Dimethylamino)methyl]benzoic acid HCl
• 3-(dimethylaminomethyl)benzoic acid
• HMS1697G03
• 155412-73-0
• ALBB-015106
• AKOS000100781
• MFCD07801107
• SCHEMBL168738
• benzoic acid, 3-[(dimethylamino)methyl]-, hydrochloride
• DTXSID20424360
• CS-0300304
• DB-064087
• BS-15973
• J-009195
• 3-((dimethylamino)methyl)benzoicacid
• Benzoic acid, 3-[(dimethylamino)methyl]-
• EN300-50358
• 3-(dimethylamino)methylbenzoic Acid

• MDL： MFCD07801107
• Inchi： 1S/C10H13NO2/c1-11(2)7-8-4-3-5-9(6-8)10(12)13/h3-6H,7H2,1-2H3,(H,12,13)
• InChI Key： JOHOBHQNCZAHOU-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(=C1)CN(C)C)=O

Computed Properties

• Exact Mass: 179.09500
• Monoisotopic Mass: 179.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.8
• Topological Polar Surface Area: 40.5A^2

Experimental Properties

• Density: 1.13
• Boiling Point: 290.8°C at 760 mmHg
• Flash Point: 129.7°C
• Refractive Index: 1.557
• PSA: 40.54000
• LogP: 1.44640

3-(dimethylamino)methylbenzoic Acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids